Cas no 2246691-80-3 (2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product Name: 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 2246691-80-3
• MF: C₁₆H₂₄BNO₄
• MW: 305.17706489563
• MDL: MFCD31916421
• CID: 4641519
• PubChem ID: 137700593
• Update Time: 2025-07-23

2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[2-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 2-Methoxy-N-(2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• D93727
• 2246691-80-3
• AS-55397
• AKOS037644838
• 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• MDL： MFCD31916421
• Inchi： 1S/C16H24BNO4/c1-11-9-12(7-8-13(11)18-14(19)10-20-6)17-21-15(2,3)16(4,5)22-17/h7-9H,10H2,1-6H3,(H,18,19)
• InChI Key： HIVGMYHVIUGLJK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C)C=2)NC(COC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 305.1798384g/mol
• Monoisotopic Mass: 305.1798384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Additional information on 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

Introduction to 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide (CAS No. 2246691-80-3) and Its Emerging Applications in Chemical Biology

2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide, identified by its CAS number 2246691-80-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a phenylacetylamide backbone modified with a methoxy group and a boronate ester moiety, which together contribute to its reactivity and functional versatility.

The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group in the molecular structure imparts a boronic acid-like functionality, making it a valuable intermediate in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is widely employed in synthetic organic chemistry to construct carbon-carbon bonds and has been extensively utilized in the pharmaceutical industry for the development of novel drug candidates. The tetramethyl-substituted dioxaborolane component enhances the stability of the boronate ester under various reaction conditions while minimizing unwanted side reactions, thereby facilitating efficient synthetic pathways.

In recent years, there has been growing interest in leveraging such boronic acid derivatives for therapeutic applications. The phenylacetylamide moiety is known to exhibit various biological activities, including anti-inflammatory, analgesic, and anticancer properties. Researchers have been exploring modifications to this core structure to enhance its pharmacological efficacy and selectivity. The methoxy group at the N-position further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets.

One of the most compelling aspects of 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide is its potential as a tool compound in drug discovery. Its ability to participate in cross-coupling reactions allows for the facile introduction of diverse substituents at specific positions within the molecule. This modular approach has enabled the synthesis of libraries of analogs that can be screened for biological activity. Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-based drug design or fragment-based approaches.

Recent studies have highlighted the utility of this compound in developing novel inhibitors targeting enzyme-protein interactions. The boronate ester functionality serves as a handle for covalent bonding strategies, allowing for the creation of probes that can selectively label target proteins in cellular environments. This has opened up new avenues for investigating protein function and has implications for diagnostic applications. Additionally, the phenyl ring can be further functionalized to introduce specific pharmacophores that enhance binding affinity or improve pharmacokinetic properties.

The synthesis of 2-Methoxy-N-[2-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide presents an interesting challenge due to its complex architecture. However， advances in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and boronate ester formation have been refined to achieve high yields and purity levels. These improvements have not only facilitated research but also paved the way for large-scale production if needed.

From a medicinal chemistry perspective, this compound exemplifies how structural complexity can be harnessed to develop molecules with tailored biological properties. The combination of electronic and steric effects arising from its various substituents allows for fine-tuning of its interactions with biological targets. This level of control is crucial for developing drugs that are both effective and well-tolerated by patients.

The potential applications of CAS No 2246691-80-3 extend beyond academic research into industrial settings as well. Pharmaceutical companies are increasingly investing in libraries of boronic acid derivatives due to their versatility and utility in drug development pipelines. The ability to rapidly synthesize and modify these compounds makes them valuable assets for high-throughput screening campaigns aimed at identifying new therapeutic agents.

In conclusion, 2-Methoxy-N-[2-methyl-4-(4,,4,,5,,5-tetramethyl1,,3,,2-dioxaborolan)-ylphenyl]acetamide (CAS No 2246691)-80-3) represents an exciting frontier in chemical biology with significant implications for drug discovery and development. Its unique structural features make it a versatile building block for synthesizing biologically active molecules, while its reactivity allows for innovative approaches to probe protein function and develop novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing next-generation pharmaceuticals.